Cas no 2791-79-9 (Dibenzyl L-Aspartate)

• Product Name: Dibenzyl L-Aspartate
• CAS No: 2791-79-9
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• MDL: MFCD09749710
• CID: 239574
• PubChem ID: 2808532
• Update Time: 2025-10-24

Dibenzyl L-Aspartate Chemical and Physical Properties

Names and Identifiers

• L-Asparticacid, 1,4-bis(phenylmethyl) ester
• Dibenzyl L-Aspartate
• (S)-Dibenzyl 2-aminosuccinate
• dibenzyl (2S)-2-aminobutanedioate
• L-Aspartic acid dibenzyl ester
• AmbotzHAA5930
• Asp(Bzl)-OBzl
• Asp(OBzl)-OBzl
• dibenzyl (S)-aspartate
• H-Asp(Bzl)-OBzl inverted exclamation mark currencyHCl
• H-Asp(COOBzl)-COOBzl
• H-Asp-(OBn)-OBn
• 1,4-DIBENZYL (2S)-2-AMINOBUTANEDIOATE
• Dibenzyl-l-aspartic acid
• CS-0450394
• dibenzyl-l-aspartate
• 2791-79-9
• CCG-256312
• H-ASP(OBZL)-OBZL HCL
• aspartic acid dibenzyl ester
• SCHEMBL1264374
• BRD-K36568267-075-01-9
• DTXSID80384577
• A876841
• (S)-Dibenzyl2-aminosuccinate
• 6327-59-9
• Dibenzyl 2-aminosuccinate #
• dibenzyl aspartate
• AKOS024462516
• AS-57279

• MDL： MFCD09749710
• Inchi： 1S/C18H19NO4/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14/h1-10,16H,11-13,19H2/t16-/m0/s1
• InChI Key： BQAMWLOABQRMAO-INIZCTEOSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@H](CC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.205
• PSA: 75.63000
• LogP: 2.75380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives